Cas no 1806957-72-1 (2-(Difluoromethyl)-5-methoxy-3-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-5-methoxy-3-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1806957-72-1
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 4896208
• Update Time: 2025-06-13

2-(Difluoromethyl)-5-methoxy-3-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxy-3-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F5NO/c1-4-6(9(12,13)14)5(16-2)3-15-7(4)8(10)11/h3,8H,1-2H3
• InChI Key： ZLDOMBJXXKGDKY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)F)C=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-5-methoxy-3-methyl-4-(trifluoromethyl)pyridine

Comprehensive Analysis of 2-(Difluoromethyl)-5-methoxy-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 1806957-72-1)

The compound 2-(Difluoromethyl)-5-methoxy-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 1806957-72-1) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including difluoromethyl and trifluoromethyl groups, this molecule exhibits remarkable chemical stability and bioactivity. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

One of the most intriguing aspects of 2-(Difluoromethyl)-5-methoxy-3-methyl-4-(trifluoromethyl)pyridine is its role in addressing modern challenges in medicinal chemistry. The incorporation of fluorine atoms enhances the compound's metabolic stability and lipophilicity, making it a valuable scaffold for designing next-generation therapeutics. Recent studies have highlighted its potential in targeting inflammatory pathways and neurodegenerative diseases, aligning with current trends in precision medicine.

In the agrochemical sector, 2-(Difluoromethyl)-5-methoxy-3-methyl-4-(trifluoromethyl)pyridine is being investigated for its efficacy as a crop protection agent. The compound's ability to disrupt specific enzymatic processes in pests while maintaining low toxicity to non-target organisms makes it a promising candidate for sustainable agriculture. This aligns with the growing demand for eco-friendly pesticides and the global push toward reducing chemical footprints in farming.

The synthesis of 2-(Difluoromethyl)-5-methoxy-3-methyl-4-(trifluoromethyl)pyridine involves sophisticated fluorination techniques, which are a hot topic in synthetic chemistry. Advanced methods such as electrophilic fluorination and transition metal-catalyzed reactions are often employed to achieve high yields and purity. These techniques are critical for scaling up production while minimizing environmental impact, a key concern for industries striving for green chemistry compliance.

From a commercial perspective, the demand for fluorinated pyridines like 2-(Difluoromethyl)-5-methoxy-3-methyl-4-(trifluoromethyl)pyridine is on the rise. Pharmaceutical companies and agrochemical manufacturers are actively seeking high-purity intermediates to streamline their R&D processes. The compound's CAS No. 1806957-72-1 serves as a crucial identifier in global supply chains, ensuring accurate procurement and regulatory compliance.

In conclusion, 2-(Difluoromethyl)-5-methoxy-3-methyl-4-(trifluoromethyl)pyridine represents a cutting-edge example of how fluorinated compounds are shaping the future of science and industry. Its versatility in both pharmaceutical and agrochemical applications underscores its importance in addressing contemporary challenges. As research progresses, this compound is poised to play a pivotal role in advancing sustainable solutions and innovative technologies.